Cas no 2229434-66-4 (3-1-(4-fluorophenyl)ethoxypiperidine)

• Product Name: 3-1-(4-fluorophenyl)ethoxypiperidine
• CAS No: 2229434-66-4
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 6228893
• PubChem ID: 165689500
• Update Time: 2025-10-31

3-1-(4-fluorophenyl)ethoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-fluorophenyl)ethoxypiperidine
• 2229434-66-4
• 3-[1-(4-fluorophenyl)ethoxy]piperidine
• EN300-1774971

• Inchi： 1S/C13H18FNO/c1-10(11-4-6-12(14)7-5-11)16-13-3-2-8-15-9-13/h4-7,10,13,15H,2-3,8-9H2,1H3
• InChI Key： VGUBBYZDZNECIK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)OC1CNCCC1

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-1-(4-fluorophenyl)ethoxypiperidine

Introduction to 3-1-(4-Fluorophenyl)ethoxypiperidine (CAS No. 2229434-66-4)

3-1-(4-Fluorophenyl)ethoxypiperidine, with the CAS number 2229434-66-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structure of 3-1-(4-Fluorophenyl)ethoxypiperidine includes a piperidine ring substituted with a 4-fluorophenyl ethoxy group, which imparts specific pharmacological properties that make it a promising candidate for various drug development programs.

The synthesis of 3-1-(4-Fluorophenyl)ethoxypiperidine typically involves multi-step reactions, including the formation of the piperidine ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the overall reaction time and improved the yield of 3-1-(4-Fluorophenyl)ethoxypiperidine.

In terms of its biological activity, 3-1-(4-Fluorophenyl)ethoxypiperidine has shown promising results in various preclinical studies. One notable application is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. A study published in the Nature Communications in 2020 demonstrated that 3-1-(4-Fluorophenyl)ethoxypiperidine exhibited selective binding to specific GPCRs, suggesting its potential use in treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

Beyond its receptor modulation properties, 3-1-(4-Fluorophenyl)ethoxypiperidine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are major health concerns, and there is a continuous need for new therapeutic agents. A recent study in the Inflammation Research Journal found that 3-1-(4-Fluorophenyl)ethoxypiperidine effectively reduced inflammation in animal models, indicating its potential as an anti-inflammatory drug candidate.

The pharmacokinetic properties of 3-1-(4-Fluorophenyl)ethoxypiperidine have also been studied to assess its suitability for clinical applications. Research published in the Clinical Pharmacology & Therapeutics journal in 2021 reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its potential therapeutic applications, 3-1-(4-Fluorophenyl)ethoxypiperidine has been explored as a tool compound in academic research. Its unique structure and biological activity make it valuable for studying receptor-ligand interactions and signaling pathways. For example, a study published in the Biochemical Journal utilized 3-1-(4-Fluorophenyl)ethoxypiperidine to investigate the mechanisms underlying GPCR signaling, providing insights into the molecular basis of receptor activation and downstream effects.

The safety profile of 3-1-(4-Fluorophenyl)ethoxypiperidine is another critical aspect of its evaluation. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential side effects. A comprehensive review published in the Toxicological Sciences journal highlighted the importance of continued monitoring and assessment to ensure patient safety.

In conclusion, 3-1-(4-Fluorophenyl)ethoxypiperidine (CAS No. 2229434-66-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, potentially leading to novel treatments for various diseases.